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Compound of Interest

Compound Name: CJB-090 2HCl

CAS No.: 595584-40-0

Cat. No.: B606709

Get Quote

Executive Summary
CJB-090 2HCl (N-(4-(4-(2,3-dichlorophenyl)piperazin-1-yl)butyl)-4-(pyridin-2-yl)benzamide

dihydrochloride) is a highly specialized pharmacological probe designed to interrogate the

Dopamine D3 Receptor (D3R).[1] Unlike non-selective dopamine antagonists, CJB-090

functions as a partial agonist, a mechanism that allows it to normalize dopaminergic tone

without inducing the extrapyramidal side effects associated with complete D2/D3 blockade.

This guide details the technical framework for identifying, validating, and utilizing CJB-090
2HCl in neurobiological research, specifically within the context of substance use disorders

(cocaine and methamphetamine addiction).

Chemical Profile & Handling
CJB-090 2HCl is a phenylpiperazine derivative.[2] The dihydrochloride salt form is critical for

aqueous solubility, facilitating in vitro and in vivo administration.
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Property Specification

CAS Number 595584-40-0

Molecular Formula C26H30Cl4N4O (as 2HCl salt)

Molecular Weight 556.35 g/mol

Solubility Water: ≥18 mg/mL; DMSO: ≥50 mg/mL

Target Class G-Protein Coupled Receptor (GPCR) - Class A

Primary Mechanism
Partial Agonist (

< 100% relative to Dopamine)

Selectivity >50-fold selective for D3R over D2R

Handling Protocol:

Reconstitution: Dissolve in sterile water or saline for in vivo use. For cellular assays, prepare

stock in DMSO, ensuring final culture concentration is <0.1% DMSO to prevent solvent

toxicity.

Storage: Lyophilized powder is stable at -20°C for 3 years. Solutions should be aliquoted and

stored at -80°C; avoid freeze-thaw cycles.

Biological Target Identification: The D3 Receptor
The identification of D3R as the primary target of CJB-090 relies on its structural homology to

other D3-selective ligands (e.g., PG01037) and rigorous binding profiles.

Mechanistic Basis
The Dopamine D3 receptor is a Gi/o-coupled GPCR predominantly expressed in the limbic

system (Nucleus Accumbens, Islands of Calleja).

Binding Mode: CJB-090 binds to the orthosteric site but induces a conformation that only

partially activates the G-protein signaling cascade.
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Signaling Cascade: Upon binding, CJB-090 suppresses Adenylyl Cyclase (AC) activity,

reducing cAMP levels, and modulates MAPK/ERK pathways.

The Selectivity Challenge (D2 vs. D3)
D2 and D3 receptors share high sequence homology within the transmembrane binding

pocket. CJB-090 achieves selectivity via the 4-(pyridin-2-yl)benzamide moiety, which interacts

with specific extracellular loops unique to D3R.

Signaling Pathway Visualization
The following diagram illustrates the downstream signaling effects of CJB-090 2HCl binding to

D3R.
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Figure 1: Signal transduction pathway of CJB-090 2HCl mediated via Gi/o-coupled D3

Receptors.

Validation Protocols
To confirm CJB-090 2HCl activity and selectivity in your specific model, follow these self-

validating protocols.

Protocol A: Radioligand Binding Assay (Affinity)
Objective: Determine

values for D3R vs. D2R to confirm selectivity.

Membrane Preparation: Transfect CHO or HEK293 cells with human D3R or D2R cDNA.

Harvest and homogenize.

Ligand Selection: Use

-Methylspiperone (0.2 nM) as the competing radioligand.

Incubation:

Prepare assay buffer (50 mM Tris-HCl, pH 7.4, 120 mM NaCl, 5 mM KCl).

Add CJB-090 2HCl in increasing concentrations (

to

M).

Incubate at 25°C for 60 minutes.

Filtration: Harvest on GF/B filters pre-soaked in 0.3% PEI.

Analysis: Measure radioactivity via liquid scintillation. Calculate

and convert to

using the Cheng-Prusoff equation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b606709/docs?utm_src=pdf-body#technical-deep-dive-target-deconvolution-and-validation-of-cjb-090-2hcl
https://www.benchchem.com/product/b606709/docs?utm_src=pdf-body#technical-deep-dive-target-deconvolution-and-validation-of-cjb-090-2hcl
https://www.benchchem.com/product/b606709/docs?utm_src=pdf-body#technical-deep-dive-target-deconvolution-and-validation-of-cjb-090-2hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation Criteria:

(D3R) should be

1-5 nM; Selectivity ratio (

D2 /

D3) should be >50.

Protocol B: Functional Assay (Efficacy)
Objective: Distinguish partial agonism from full agonism or antagonism.

Setup: Use CHO-hD3R cell membranes.

Reaction: Incubate membranes with GDP (10

M) and

(0.1 nM).

Treatment:

Group 1: Dopamine (Full Agonist) - Defines 100%

.

Group 2: Buffer (Basal) - Defines 0%.

Group 3: CJB-090 2HCl (Test).

Measurement: Quantify bound

.

Interpretation:

If CJB-090 signal is 20-60% of Dopamine signal

Partial Agonist.
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If CJB-090 signal is 0% (Basal) but blocks Dopamine

Antagonist.

Protocol C: In Vivo Target Engagement (Behavioral)
Objective: Confirm central D3R engagement (Blood-Brain Barrier penetration).

Model: Cocaine Discrimination in Squirrel Monkeys or Rats.

Method: Train subjects to discriminate cocaine (10 mg/kg) from saline.

Test: Administer CJB-090 2HCl (i.p. or i.v.) prior to cocaine.

Readout: A shift in the dose-response curve for cocaine discrimination indicates D3R

modulation. CJB-090 typically attenuates the discriminative stimulus effects of cocaine.[3][4]

Experimental Workflow Diagram
This workflow summarizes the sequential steps for validating CJB-090 2HCl from bench to

behavior.
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Figure 2: Sequential validation workflow for CJB-090 2HCl characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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